Cas no 891101-41-0 (4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)
4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
- 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
-
- Inchi: 1S/C24H28N4O4/c1-17(29)18-3-5-20(6-4-18)26-11-13-27(14-12-26)24(31)25-19-15-23(30)28(16-19)21-7-9-22(32-2)10-8-21/h3-10,19H,11-16H2,1-2H3,(H,25,31)
- InChI Key: PAKZIIQSNBKKHO-UHFFFAOYSA-N
- SMILES: N1(C(NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)CCN(C2=CC=C(C(C)=O)C=C2)CC1
4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2024-1221-2μmol |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-5μmol |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-10μmol |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-20μmol |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-1mg |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-2mg |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-3mg |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-4mg |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-5mg |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-1221-10mg |
4-(4-acetylphenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
891101-41-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
Introduction to 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 891101-41-0)
The compound 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide, identified by its CAS number 891101-41-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological applications. The presence of multiple functional groups, including an acetylphenyl moiety, a methoxyphenyl group, and a piperazine ring, contributes to its unique chemical properties and biological activity.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with pyrrolidinone derivatives being particularly noteworthy. The structural motif of 5-oxopyrrolidin-3-yl in this compound suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity. This feature is crucial for the development of novel therapeutic agents that can target specific biological pathways with minimal off-target effects.
The 4-acetylphenyl and 4-methoxyphenyl substituents play a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. The acetyl group can influence metabolic stability, while the methoxy group may enhance solubility and bioavailability. These characteristics are particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.
Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. The piperazine core is known for its ability to interact with a wide range of receptors and enzymes, making it a versatile scaffold for drug development. In particular, piperazine derivatives have been successfully utilized in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases.
Current research in the field of medicinal chemistry emphasizes the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide exhibits promising characteristics as a MTDL due to its complex structural composition. This design approach has shown considerable potential in addressing complex diseases that involve multiple pathological mechanisms.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques are critical for producing pharmaceutical-grade compounds that meet stringent quality standards.
In vitro studies have demonstrated the biological activity of this compound across various therapeutic areas. Notably, it has shown inhibitory effects on enzymes and receptors involved in inflammation, pain perception, and neurotransmitter signaling. These findings align with the growing interest in developing small-molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease.
The potential application of 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide extends beyond traditional therapeutic categories. Its unique structural features make it a valuable scaffold for designing novel agrochemicals and industrial chemicals that require specific biological activity profiles. This versatility underscores the importance of investing in fundamental research to uncover new applications for existing chemical entities.
The development of new drugs is a highly collaborative effort that involves interdisciplinary teams of chemists, biologists, pharmacologists, and clinicians. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process significantly. These advancements have positioned compounds like 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide as promising candidates for further clinical investigation.
As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The compound's complex structure allows for fine-tuning its pharmacological properties to match specific therapeutic needs. This adaptability is essential for addressing the diverse range of diseases that affect human health today.
In conclusion, 4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 891101-41-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As scientific knowledge advances, this compound holds great potential for contributing to innovative therapeutic solutions across multiple disease areas.
891101-41-0 (4-(4-acetylphenyl)-N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)